Cas no 2137607-26-0 (1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl-)

• Product Name: 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl-
• CAS No: 2137607-26-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5278716
• PubChem ID: 165446453
• Update Time: 2025-10-31

1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl-
• 3-amino-1-(1-cyclopropyl-1H-imidazol-2-yl)propan-1-ol
• EN300-683951
• 2137607-26-0

• Inchi： 1S/C9H15N3O/c10-4-3-8(13)9-11-5-6-12(9)7-1-2-7/h5-8,13H,1-4,10H2
• InChI Key： SYQONNJOUZBCOJ-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=NC=CN1C1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 409.6±35.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl-

Professional Introduction to Compound with CAS No. 2137607-26-0 and Product Name: 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl

The compound with the CAS number 2137607-26-0 and the product name 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a 1H-imidazole core, is particularly noteworthy as it provides a versatile scaffold for further chemical modifications and functionalization.

1H-Imidazole is a nitrogen-containing heterocycle that plays a crucial role in numerous biological processes. Its unique electronic properties and ability to form hydrogen bonds make it an ideal candidate for drug design. The presence of a 2-methanol group in the molecule enhances its reactivity, allowing for further derivatization into more complex structures. Additionally, the α-(2-aminoethyl)-1-cyclopropyl substituent introduces additional functional groups that can interact with biological targets, making this compound a promising candidate for medicinal chemistry applications.

Recent research in the field of chemical biology has highlighted the importance of imidazole derivatives in drug development. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl make it particularly interesting for further investigation, as it combines the reactivity of the 2-methanol group with the stability provided by the cyclopropyl ring.

In particular, the α-(2-aminoethyl) moiety has been extensively studied for its potential in modulating protein-protein interactions and enzyme activity. This group can serve as a linker or anchor point for further functionalization, enabling the design of molecules with tailored biological properties. The cyclopropyl substituent adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and binding affinity to biological targets.

Current research trends in pharmaceutical chemistry emphasize the development of small molecules that can modulate specific biological pathways with high selectivity and efficacy. The compound in question aligns well with these trends, as its structural features allow for precise tuning of its pharmacological properties. For instance, modifications to the 1H-imidazole core or the α-(2-aminoethyl)-1-cyclopropyl substituent can be made to optimize binding interactions with target proteins or enzymes.

One notable application of this type of compound is in the development of inhibitors for enzymes involved in disease pathways. For example, imidazole derivatives have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The reactivity provided by the 2-methanol group allows for facile introduction of pharmacophores that can disrupt enzymatic activity without affecting other cellular processes.

The cyclopropyl ring in particular has been shown to enhance binding affinity by introducing steric constraints that improve fit within active sites. This feature is particularly valuable in drug design, where small changes in molecular structure can significantly impact biological activity. Additionally, the presence of both amino and hydroxyl groups provides multiple sites for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and metabolic stability.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-cyclopropyl. Techniques such as molecular docking and virtual screening have enabled researchers to predict binding interactions with high accuracy, reducing the time and cost associated with traditional high-throughput screening methods. These computational tools are particularly useful for identifying lead compounds that exhibit promising pharmacological properties before moving into experimental validation.

In conclusion, the compound with CAS number 2137607-26-0 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features—combining a 1H-imidazole core with a 2-methanol group and an α-(2-aminoethyl)-1-cyclopropyl substituent—make it a versatile scaffold for further chemical modifications and functionalization. The potential applications of this compound in drug development are vast, ranging from antimicrobial agents to inhibitors targeting cancer-related enzymes.

The ongoing research in chemical biology underscores the importance of innovative molecules like this one in addressing unmet medical needs. As our understanding of biological pathways continues to grow, so does the demand for sophisticated tools capable of modulating these pathways with precision. The compound described here holds great promise as a starting point for developing novel therapeutic agents that can improve human health outcomes.